Tert-butyl 2-(3-aminopropyl)morpholine-4-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tert-butyl 2-(3-aminopropyl)morpholine-4-carboxylate is a chemical compound with the CAS Number: 1779642-84-0 . It has a molecular weight of 244.33 . The compound is typically stored at 4 degrees Celsius and is in the form of an oil .
Molecular Structure Analysis
The InChI code for this compound is 1S/C12H24N2O3/c1-12(2,3)17-11(15)14-7-8-16-10(9-14)5-4-6-13/h10H,4-9,13H2,1-3H3 . This code provides a unique representation of the molecule’s structure.Physical and Chemical Properties Analysis
This compound is an oil at room temperature . It has a molecular weight of 244.33 . The compound is stored at 4 degrees Celsius .Scientific Research Applications
α-Amidoalkylation of Ambident Nucleophiles
The study by Dobrev, Benin, and Nechev (1992) demonstrates the α-amidoalkylation of ambident nucleophiles, including tert-butyl esters and morpholinones, using N-benzoylbenzylideneamine. This reaction's stereochemical course highlights the chemical versatility and reactivity of tert-butyl esters in synthetic chemistry Dobrev, A., Benin, V., & Nechev, L. (1992). European Journal of Organic Chemistry.
Novel Synthesis of cis-3,5-disubstituted Morpholine Derivatives
D’hooghe et al. (2006) developed a diastereoselective synthesis pathway for cis-3,5-di(bromomethyl)-4-tert-butylmorpholine, showcasing the utility of tert-butyl 2-(3-aminopropyl)morpholine-4-carboxylate in generating morpholine derivatives with potential applications in medicinal chemistry and drug synthesis D’hooghe, M., Vanlangendonck, T., Törnroos, K., & de Kimpe, N. (2006). The Journal of Organic Chemistry.
Discovery of Benzimidazole Derivatives as Orally Active Renin Inhibitors
The work by Tokuhara et al. (2018) on optimizing the pharmacokinetic profile of renin inhibitors highlights the role of tert-butyl amino derivatives in enhancing drug potency and bioavailability. This study exemplifies the critical role of this compound in the design and synthesis of new therapeutic agents Tokuhara, H., Imaeda, Y., Fukase, Y., et al. (2018). Bioorganic & Medicinal Chemistry.
Safety and Hazards
The compound has been classified with the signal word “Danger” and is associated with the hazard statements H302, H315, H318, and H335 . These statements indicate that the compound may be harmful if swallowed (H302), causes skin irritation (H315), causes serious eye damage (H318), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), not eating, drinking or smoking when using this product (P270), and wearing protective gloves/protective clothing/eye protection/face protection (P280) .
Mechanism of Action
Target of Action
The primary targets of Tert-butyl 2-(3-aminopropyl)morpholine-4-carboxylate are currently unknown
Biochemical Pathways
The biochemical pathways affected by this compound are currently unknown . Given the compound’s structure, it could potentially be involved in pathways related to amine or carboxylate metabolism, but this would need to be confirmed through experimental studies.
Action Environment
The influence of environmental factors on the action, efficacy, and stability of this compound is currently unknown . Factors such as pH, temperature, and the presence of other molecules could potentially affect its activity and stability.
Properties
IUPAC Name |
tert-butyl 2-(3-aminopropyl)morpholine-4-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H24N2O3/c1-12(2,3)17-11(15)14-7-8-16-10(9-14)5-4-6-13/h10H,4-9,13H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DVPLUXDEKMZVNJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCOC(C1)CCCN |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H24N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.